Cas no 303992-48-5 (3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide)

• Product Name: 3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide
• CAS No: 303992-48-5
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 5269719
• Update Time: 2026-03-09

3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide

• Inchi： 1S/C6H11NO3S/c7-6(8)3-5-1-2-11(9,10)4-5/h5H,1-4H2,(H2,7,8)
• InChI Key： JYXFWQJPQUCUSK-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1CC(N)=O

Additional information on 3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide

Comprehensive Overview of 3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide (CAS No. 303992-48-5)

3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide (CAS No. 303992-48-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its tetrahydrothiophene core and sulfone functional group, has garnered attention for its unique structural properties and potential in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of 3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide features a saturated thiophene ring with an acetamide side chain, making it a versatile intermediate in organic synthesis. Its 1,1-dioxide modification enhances its polarity and solubility, which is critical for formulations in drug delivery systems. Recent studies highlight its utility in peptide mimetics and small-molecule libraries, aligning with the growing demand for high-throughput screening (HTS) in drug development.

In the context of green chemistry, 3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide is being explored for its eco-friendly synthesis routes. With increasing focus on sustainable manufacturing, researchers are optimizing catalytic processes to reduce waste and energy consumption. This aligns with global trends such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a commercial perspective, the compound is listed in major chemical databases like Reaxys and SciFinder, with suppliers emphasizing its high purity grades (e.g., >98%) for research use. Its patent landscape reveals applications in neuroprotective agents and anti-inflammatory drugs, addressing prevalent health concerns such as neurodegenerative diseases and chronic pain.

Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize 3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide, ensuring compliance with Good Laboratory Practice (GLP) standards. The compound’s stability under various pH conditions makes it suitable for formulation studies, a topic frequently searched in pharmaceutical forums.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Machine learning models predict its compatibility with biological targets, such as G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. This synergy between computational chemistry and experimental validation underscores its relevance in modern research.

In summary, 3-Thiopheneacetamide, tetrahydro-, 1,1-dioxide (CAS No. 303992-48-5) represents a multifaceted tool for scientists tackling challenges in medicinal chemistry and material science. Its integration into cutting-edge technologies and alignment with sustainability goals ensure its continued prominence in scientific literature and industrial applications.